Cas no 2034310-02-4 (1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034310-02-4
• MF: C₁₇H₂₄FN₃O₄S
• MW: 385.453566551209
• CID: 6220900
• PubChem ID: 121017146
• Update Time: 2025-06-14

1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-((4-ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide
• 1-[1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]piperidine-4-carboxamide
• 1-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]piperidine-4-carboxamide
• 2034310-02-4
• AKOS026689043
• F6473-0442
• 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C17H24FN3O4S/c1-2-25-16-4-3-14(9-15(16)18)26(23,24)21-10-13(11-21)20-7-5-12(6-8-20)17(19)22/h3-4,9,12-13H,2,5-8,10-11H2,1H3,(H2,19,22)
• InChI Key： MDHDOHMZBVMBBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N1CC(C1)N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 385.14715559g/mol
• Monoisotopic Mass: 385.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034310-02-4)

The compound 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034310-02-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining an azetidine ring, a piperidine moiety, and a sulfonyl linkage, which collectively contribute to its potential pharmacological properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its relevance in targeting specific biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the most intriguing aspects of 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide is its structural similarity to known G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of cell surface receptors that play critical roles in signal transduction and are prime targets for drug development. The presence of the 4-ethoxy-3-fluorophenyl group in this compound suggests potential interactions with serotonin or dopamine receptors, which are often implicated in conditions like depression, anxiety, and neurodegenerative diseases. This has led to a surge in searches for "GPCR-targeted small molecules" and "novel CNS therapeutics," reflecting the growing demand for innovative treatments in mental health.

In addition to its potential CNS applications, 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide has also been explored for its anti-inflammatory properties. The sulfonyl group is a common pharmacophore in nonsteroidal anti-inflammatory drugs (NSAIDs), and its incorporation into this molecule may offer new avenues for treating chronic inflammatory conditions. Recent trends in search queries, such as "next-generation anti-inflammatory compounds" and "small molecules for autoimmune diseases," highlight the broader interest in this area. The compound's ability to modulate inflammatory pathways could position it as a candidate for conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide involves multi-step organic transformations, including sulfonylation, amination, and carboxamide formation. These processes require precise control of reaction conditions to ensure high yield and purity, making the compound a subject of interest for synthetic chemists. Searches related to "advanced synthetic methodologies" and "heterocyclic compound synthesis" often intersect with discussions about this molecule, underscoring its relevance in modern organic chemistry.

From a drug development perspective, 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide exhibits favorable pharmacokinetic properties, including moderate lipophilicity and good membrane permeability. These characteristics are essential for oral bioavailability, a key consideration in the design of new therapeutics. The rise in searches for "drug-like properties of small molecules" and "optimizing pharmacokinetics" reflects the industry's focus on improving drug candidates' efficacy and safety profiles.

In conclusion, 1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034310-02-4) represents a promising scaffold for future drug discovery efforts. Its unique structural features, combined with potential applications in CNS disorders and inflammatory diseases, make it a compound of significant interest to researchers and pharmaceutical companies alike. As the scientific community continues to explore its mechanisms of action and therapeutic potential, this molecule is likely to remain a focal point in the search for innovative treatments.